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Compound of Interest

Compound Name: Dichloroiodomethane

Cat. No.: B121522 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dichloroiodomethane (CHCl₂I) is a trihalomethane compound of interest in various fields of

chemical research.[1][2] It serves as a valuable synthetic intermediate in the preparation of

other organic compounds and is also studied in analytical chemistry.[1] This document provides

a detailed protocol for the laboratory-scale synthesis of dichloroiodomethane. The primary

method outlined is based on the reaction of chloroform with sodium hypoiodite, a route that has

been investigated and reported in the scientific literature.[3]

Data Presentation
The following table summarizes the quantitative data for the synthesis of

dichloroiodomethane.
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Reagent/
Product

Chemical
Formula

Molecular
Weight (
g/mol )

Moles
Volume
(mL)

Mass (g)
Density
(g/mL)

Chloroform CHCl₃ 119.38 0.1 6.7 11.94 1.48

Sodium

Hydroxide
NaOH 40.00 0.2 - 8.0 -

Iodine I₂ 253.81 0.1 - 25.38 -

Dichloroiod

omethane
CHCl₂I 210.83

0.01

(Theoretica

l)

4.0

(Theoretica

l)

2.11

(Theoretica

l)

2.64

Reported

Yield

~10 mol %

[3]

Experimental Protocol
This protocol is based on the reinvestigated synthesis reported by Kennedy, J. R., et al. (1979).

[3]

1. Preparation of Sodium Hypoiodite (NaOI) Solution:

In a 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, thermometer,

and an addition funnel, dissolve 8.0 g (0.2 mol) of sodium hydroxide in 100 mL of distilled

water.

Cool the solution to 0-5 °C in an ice bath.

Slowly add 25.38 g (0.1 mol) of iodine crystals to the stirred NaOH solution. The addition

should be portion-wise to control the exothermic reaction and maintain the temperature

below 10 °C.

Continue stirring the mixture in the ice bath for 30 minutes to ensure the complete formation

of the sodium hypoiodite solution. The solution should be a pale yellow color.

2. Reaction with Chloroform:
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To the freshly prepared and chilled NaOI solution, add 6.7 mL (0.1 mol) of chloroform

dropwise from the addition funnel over a period of 30 minutes.

After the addition is complete, allow the reaction mixture to stir at 0-5 °C for an additional 2

hours.

Subsequently, let the mixture slowly warm to room temperature and continue stirring for 24

hours.

3. Work-up and Purification:

Transfer the reaction mixture to a separatory funnel.

Extract the aqueous layer with dichloromethane (3 x 50 mL).

Combine the organic layers and wash them with 50 mL of 10% aqueous sodium thiosulfate

solution to remove any unreacted iodine, followed by 50 mL of brine.

Dry the organic layer over anhydrous magnesium sulfate.

Filter the drying agent and concentrate the filtrate using a rotary evaporator.

The crude product can be purified by fractional distillation under reduced pressure to yield

pure dichloroiodomethane. The boiling point of dichloroiodomethane is approximately

131-132 °C at atmospheric pressure.[2]

4. Characterization:

The identity and purity of the synthesized dichloroiodomethane can be confirmed using

techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear

Magnetic Resonance (NMR) spectroscopy.

The carbon-13 NMR spectrum of dichloroiodomethane shows a chemical shift at

approximately 11.2 ppm relative to tetramethylsilane (TMS).[3]

Mandatory Visualization
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Caption: Experimental workflow for the synthesis of dichloroiodomethane.
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Safety Precautions
Dichloroiodomethane is a toxic and potentially harmful substance. Handle with appropriate

personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.

All manipulations should be performed in a well-ventilated fume hood.

Chloroform is a suspected carcinogen and should be handled with extreme care.

Iodine is corrosive and can cause stains. Avoid contact with skin and clothing.

Sodium hydroxide is a corrosive base. Avoid contact with skin and eyes.

The reaction of iodine with sodium hydroxide is exothermic and should be controlled by

cooling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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